Cas no 1872444-44-4 (4-bromo-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-3-amine
• CAS No: 1872444-44-4
• MF: C₉H₁₄BrN₃O₂
• MW: 276.13036108017
• CID: 6082020
• PubChem ID: 165481945
• Update Time: 2025-05-20

4-bromo-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-3-amine
• 1872444-44-4
• EN300-1105440

• Inchi： 1S/C9H14BrN3O2/c10-8-5-13(12-9(8)11)6-15-7-1-3-14-4-2-7/h5,7H,1-4,6H2,(H2,11,12)
• InChI Key： DJMMYDMCYITUME-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)COC1CCOCC1

Computed Properties

• Exact Mass: 275.02694g/mol
• Monoisotopic Mass: 275.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.3Ų

Additional information on 4-bromo-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-3-amine

Introduction to 4-bromo-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-3-amine (CAS No. 1872444-44-4)

4-bromo-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-3-amine (CAS No. 1872444-44-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines a brominated pyrazole core with an oxymethoxy side chain, making it a versatile intermediate for the synthesis of biologically active molecules. The pyrazole moiety is particularly noteworthy, as it is a common pharmacophore in drug discovery, known for its role in modulating various biological pathways. The presence of a bromine substituent at the 4-position of the pyrazole ring enhances its reactivity, allowing for further functionalization and exploration of its pharmacological potential.

The structure of this compound exhibits a unique blend of functional groups that make it an attractive candidate for medicinal chemistry applications. The oxymethoxy group attached to the pyrazole ring introduces a hydrophilic element, which can influence solubility and metabolic stability. This feature is particularly relevant in drug design, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy. Additionally, the bromine atom serves as a handle for further chemical transformations, such as cross-coupling reactions, which are widely employed in the synthesis of complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrazole derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The bromo-pyrazole scaffold (CAS No. 1872444-44-4) has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. For instance, modifications at the 3-position of the pyrazole ring have been shown to modulate the activity of certain kinases and other enzymes involved in signal transduction pathways.

One of the most compelling aspects of 4-bromo-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-3-amine is its potential as a key intermediate in the synthesis of novel therapeutic agents. Researchers have leveraged its reactivity to develop new analogs with enhanced biological activity. For example, recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on specific enzymes implicated in diseases such as cancer and neurodegenerative disorders. The ability to modify both the pyrazole core and the attached functional groups allows for fine-tuning of pharmacological properties, making this compound a valuable tool in drug development pipelines.

The synthetic utility of this compound cannot be overstated. Its structural features enable a wide range of chemical modifications, making it accessible for various synthetic strategies. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce new substituents at strategic positions within the molecule. These reactions are highly efficient and have become indispensable in modern organic synthesis. Additionally, nucleophilic substitution reactions can be used to replace the bromine atom with other functional groups, further expanding the library of possible derivatives.

Recent advancements in computational chemistry have also contributed to our understanding of how 4-bromo-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-3-amine interacts with biological targets. Molecular modeling studies have provided insights into its binding mode and potential drug-like properties. These computational approaches are increasingly being integrated into drug discovery programs to accelerate the identification of lead compounds. By combining experimental data with theoretical predictions, researchers can more efficiently design and optimize molecules with desired pharmacological profiles.

The biological activity of this compound has been explored in several preclinical studies. Initial findings suggest that it may possess anti-proliferative effects on certain cancer cell lines by inhibiting key signaling pathways involved in cell growth and survival. Furthermore, its ability to modulate enzyme activity has raised interest in its potential application against inflammatory diseases. While these early studies are promising, further research is needed to fully elucidate its therapeutic potential and safety profile.

The pharmaceutical industry has taken note of these developments and is actively investigating 4-bromo-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-3-amine as a starting point for novel drug candidates. Its unique structural features and favorable reactivity make it an attractive candidate for further development by pharmaceutical companies seeking to discover new treatments for unmet medical needs. Collaborative efforts between academic researchers and industry scientists are likely to yield innovative therapeutic solutions based on this compound.

In conclusion,4-bromo-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-3-am ine (CAS No. 1872444-44-4) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activity. Its role as an intermediate in drug synthesis underscores its importance in modern medicinal biology research efforts aimed at developing novel therapeutics for various diseases.